molecular formula C8H8BrFO2 B8572754 2-(4-Bromo-2-fluorophenoxy)ethanol CAS No. 741699-22-9

2-(4-Bromo-2-fluorophenoxy)ethanol

Cat. No.: B8572754
CAS No.: 741699-22-9
M. Wt: 235.05 g/mol
InChI Key: KXKITMLIZXIYLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Bromo-2-fluorophenoxy)ethanol (C₈H₈BrFO₂) is a brominated and fluorinated aromatic ether-alcohol. It features a phenoxy group substituted with bromine at the 4-position and fluorine at the 2-position, linked to an ethanol moiety via an ether bond. The compound is synthesized through nucleophilic substitution reactions involving 4-bromo-2-fluorophenol and ethylene oxide derivatives, as demonstrated in intermediates described in patent literature .

Properties

CAS No.

741699-22-9

Molecular Formula

C8H8BrFO2

Molecular Weight

235.05 g/mol

IUPAC Name

2-(4-bromo-2-fluorophenoxy)ethanol

InChI

InChI=1S/C8H8BrFO2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2

InChI Key

KXKITMLIZXIYLA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)F)OCCO

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-(4-Bromo-2-fluorophenoxy)ethanol with structurally related compounds, focusing on molecular features, physicochemical properties, and functional distinctions.

Compound Name Molecular Formula Key Structural Features Physical Properties Notable Reactivity/Applications References
2-(4-Bromo-2-fluorophenoxy)ethanol C₈H₈BrFO₂ 4-Bromo-2-fluorophenoxy group + ethanol Liquid (exact mp/bp not reported) Potential intermediate for pharmaceuticals
2-(4-Bromophenyl)ethanol C₈H₉BrO 4-Bromophenyl group + ethanol (no fluorine/ether linkage) Boiling point: 106–108°C (1 mmHg) Used in organic synthesis; lacks halogen synergy
2-(4-Bromo-2-fluorophenoxy)acetic acid C₈H₆BrFO₃ 4-Bromo-2-fluorophenoxy group + acetic acid Solid (purity ≥98%) Carboxylic acid enhances solubility in polar solvents
(4-Bromo-2-fluorophenoxy)triisopropylsilane C₁₅H₂₄BrFOSi Silane-protected phenoxy group Not reported Used in silicon-based coupling reactions
4-[2-(4-Bromo-2-fluorophenoxy)phenyl]-3-buten-2-one C₁₆H₁₂BrFO₂ Conjugated ketone + phenoxy group Not reported Potential photochemical applications

Structural and Electronic Differences

  • Halogen Effects: The bromine and fluorine substituents in 2-(4-Bromo-2-fluorophenoxy)ethanol create strong electron-withdrawing effects, enhancing the electrophilicity of the aromatic ring compared to non-halogenated analogs like 2-phenoxyethanol. This increases its reactivity in Suzuki couplings or nucleophilic substitutions .
  • Functional Group Variations: The ethanol group enables hydrogen bonding, improving solubility in polar solvents compared to silane derivatives (e.g., triisopropylsilane in ). Replacement with acetic acid (as in ) introduces acidity (pKa ~2–4), making it suitable for salt formation or coordination chemistry. Silane-protected derivatives (e.g., ) are thermally stable but require deprotection for further functionalization.

Physicochemical Properties

  • Solubility: 2-(4-Bromo-2-fluorophenoxy)ethanol is likely sparingly soluble in water due to its hydrophobic aromatic ring but miscible in organic solvents like THF or DCM. In contrast, the acetic acid derivative exhibits higher aqueous solubility at neutral pH.
  • Thermal Stability: Silane derivatives (e.g., ) show higher thermal stability (>200°C) due to robust Si–O bonds, whereas the ethanol analog may decompose at lower temperatures.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.